N-(4-Chlorophenyl)-N-methyl-3-nitropyridin-2-amine

• CAS RN: 89154-06-3
• Molecular Formula: C12H10ClN3O2
• Molecular Weight: 263.68 g/mol
• IUPAC Name: N-(4-chlorophenyl)-N-methyl-3-nitropyridin-2-amine
• InChI: InChI=1S/C12H10ClN3O2/c1-15(10-6-4-9(13)5-7-10)12-11(16(17)18)3-2-8-14-12/h2-8H,1H3
• InChI Key: YQRMEFUZWBEICL-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=C(C=C1)Cl)C2=C(C=CC=N2)[N+](=O)[O-]

Description

N-(4-Chlorophenyl)-N-methyl-3-nitropyridin-2-amine is a useful research compound. Its molecular formula is C12H10ClN3O2 and its molecular weight is 263.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 90 g (0.63 mole) of 4-chloro-N-methylaniline heated to 115°-120° C. under nitrogen atmosphere with stirring was added 66.3 g (0.42 mole) of 2-chloro-3-nitropyridine in four portions over a period of 80 minutes. After stirring the reaction mixture for an additional 20 minutes at 115°-120° C., the temperature was increased to 135°-140° C. for an additional 20 minute period. The hot melt was poured into 700 ml of 2N hydrochloric acid solution. Red precipitate weighing 96 g was collected and dissolved in hot acetic acid and converted to the hydrochloride salt by adding etheral hydrogen chloride. The yield of the yellow solid was 90 g (72%). A portion of the salt was recrystallized from ethyl acetate-ethyl alcohol. On drying at 80° C. in vacuo, the hydrochloride salt dissociated to the free base, the title compound, m.p. 107°-110° C.